(2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride

• Molecular Formula: C12H11BrClFN2
• Molecular Weight: 317.58 g/mol
• IUPAC Name: [2-(5-bromo-3-fluoropyridin-2-yl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C12H10BrFN2.ClH/c13-9-5-11(14)12(16-7-9)10-4-2-1-3-8(10)6-15;/h1-5,7H,6,15H2;1H
• InChI Key: GDPGBXPIUWKJQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C2=C(C=C(C=N2)Br)F.Cl

Description

Chemical Identity and Structural Features

The molecular formula of (2-(5-bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride is C₁₂H₁₁BrClFN₂ , with a molar mass of 333.59 g/mol. The core structure consists of a pyridine ring substituted at the 2-position with a phenyl group bearing a methanamine side chain, while the 3- and 5-positions of the pyridine are occupied by fluorine and bromine atoms, respectively. The hydrochloride salt formation occurs via protonation of the primary amine group, enhancing solubility and crystallinity for purification.

Key structural attributes include:

• Pyridine heterocycle : Provides a planar aromatic system capable of π-π stacking interactions and hydrogen bonding through its nitrogen atom.
• Halogen substituents : Bromine (at C5) and fluorine (at C3) introduce steric bulk and electron-withdrawing effects, respectively, influencing reactivity and intermolecular interactions.
• Chiral center : The (R)-configuration at the methanamine-bearing carbon, as specified in Parchem’s documentation, creates stereochemical specificity critical for asymmetric synthesis and target selectivity.

X-ray crystallographic data, though not directly available for this compound, can be inferred from analogous structures to show a dihedral angle of approximately 45–60° between the pyridine and phenyl rings, minimizing steric clash between ortho-substituents.

Systematic Nomenclature and Alternative Designations

The IUPAC name (2-(5-bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride systematically describes the connectivity:

• Parent chain : Pyridine ring numbered to prioritize the bromine (C5) and fluorine (C3) substituents.
• Substituents : A phenyl group at C2 of the pyridine, itself substituted with a methanamine group at the benzylic position.
• Salt designation : Hydrochloride indicates the amine’s protonation state.

Alternative identifiers include:

• CAS Registry Number : 1864015-94-0.
• Synonyms :
  • (R)-(5-Bromo-3-fluoropyridin-2-yl)(phenyl)methanamine hydrochloride.
  • 2-(Aminomethyl)-5-bromo-3-fluoro-[1,1'-biphenyl]-2-yl hydrochloride.
• Registry Codes : SCHEMBL186568 (PubChem), BBL035170 (Vitas-M Lab).

Historical Context in Heterocyclic Compound Research

The development of (2-(5-bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride aligns with three key trends in heterocyclic chemistry:

• Halogenated pyridines : Introduced in the 1990s, bromine and fluorine substituents became strategic tools for enhancing metabolic stability and binding affinity in kinase inhibitors and GPCR modulators.
• Chiral amine synthesis : Asymmetric synthesis of benzylamine derivatives gained prominence post-2000 for creating enantiopure pharmaceuticals, with the (R)-configuration often correlating with improved target engagement.
• Biphenyl frameworks : The 2-phenylpyridine motif, first explored in metal ligand complexes, was repurposed in the 2010s for designing allosteric modulators due to its conformational flexibility and aromatic surface area.

A 2025 patent (US20240376097) exemplifies its utility as an intermediate in synthesizing kinase inhibitors targeting oncology and inflammatory pathways, underscoring its role in modern drug discovery.

Preparation Methods

Synthesis of 2-Methoxy-3-bromo-5-fluoropyridine as a Key Intermediate

A patented industrial process describes an efficient synthesis of 2-methoxy-3-bromo-5-fluoropyridine, which serves as a precursor for further functionalization toward the target compound. The process involves:

• Step 1: Diazotization and Fluorination

  • Starting from 2-methoxy-5-aminopyridine, the amino group is diazotized in acidic medium (hydrochloric acid preferred for better yield).
  • The diazonium intermediate is then reacted with a fluorination reagent such as tetrafluoroboric acid or sodium tetrafluoroborate to introduce the fluorine atom at the 5-position.

• Step 2: Bromination

  • The resulting 2-methoxy-5-fluoropyridine undergoes bromination using a bromination reagent to selectively introduce bromine at the 3-position.

• Step 3: Purification

  • The process avoids complex chromatographic purification, relying on crystallization and filtration, which is advantageous for industrial scale-up.

• Reaction Conditions and Yields

  • Mild reaction temperatures (<100 °C) and atmospheric pressure.
  • Overall yield exceeds 50% based on 2-methoxy-5-aminopyridine.

Step	Reaction Type	Reagents/Conditions	Outcome	Yield (%)
1	Diazotization/Fluorination	2-methoxy-5-aminopyridine, HCl, NaNO2, fluorination reagent	2-methoxy-5-fluoropyridine	>50
2	Bromination	Bromination reagent, mild heating	2-methoxy-3-bromo-5-fluoropyridine	High
3	Purification	Filtration, crystallization	Pure intermediate	-

This intermediate is crucial for subsequent transformations toward the target amine hydrochloride salt.

Summary Table of Preparation Methods

Preparation Stage	Method/Reaction Type	Key Reagents/Catalysts	Conditions	Notes
Halogenated pyridine synthesis	Diazotization, fluorination, bromination	2-methoxy-5-aminopyridine, HCl, NaNO2, fluorination reagent, bromination reagent	Mild heating (<100 °C), atmospheric pressure	High yield, industrially scalable
Phenylmethanamine introduction	Nucleophilic substitution, Buchwald-Hartwig amination	Pd catalysts (Pd(OAc)2, Pd(dppf)Cl2), bases (NaOtBu, Cs2CO3)	80–100 °C, inert atmosphere (N2)	Efficient coupling, high selectivity
Salt formation	Acid-base reaction	HCl (4 M in dioxane or aqueous)	Room temperature, stirring	Produces stable hydrochloride salt

Research Findings and Optimization Notes

• The use of hydrochloric acid in the diazotization step improves reaction efficiency and yield compared to other acids like nitric or sulfuric acid.
• Avoidance of chromatographic purification in the intermediate steps reduces cost and complexity, favoring industrial application.
• Palladium-catalyzed amination reactions are optimized by selecting appropriate ligands and bases to enhance coupling efficiency and minimize side reactions.
• The final hydrochloride salt form enhances compound stability, solubility, and ease of handling for further biological evaluation or formulation.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can undergo coupling reactions such as Suzuki and Stille coupling, which are commonly used in the formation of carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and solvents such as dimethylformamide (DMF). The major products formed depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

(2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

Similar compounds include other fluorinated pyridines and brominated phenyl derivatives. Compared to these compounds, (2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride offers unique reactivity due to the presence of both bromine and fluorine atoms, which can influence its chemical behavior and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyridine Ring

a. (5-Bromo-3-methylpyridin-2-yl)methanamine Hydrochloride (CAS: 1257535-42-4)

• Molecular Formula : C₇H₁₀BrClN₂
• Molecular Weight : 238 g/mol .
• Key Differences : Replaces the fluoro group at position 3 with a methyl group.
• Electron Effects: Methyl is electron-donating, altering electronic distribution on the pyridine ring, which may affect binding interactions in biological targets.

b. (5-Bromo-2-chloropyridin-3-yl)methanamine (CAS: 1211581-73-5)

• Molecular Formula : C₆H₇BrClN₂ (same as the target compound but with Cl at position 2 instead of F at position 3) .
• Key Differences : Substitution pattern shifts chlorine to position 2.
• Impact :
  • Steric and Electronic Effects : Chlorine’s larger atomic radius and stronger electron-withdrawing nature compared to fluorine may alter steric hindrance and electronic properties, influencing reactivity and target affinity.

Variations in the Amine-Linked Substituents

a. 2-(Morpholinosulfonyl)benzylamine Hydrochloride (CAS: 918812-18-7)

• Molecular Formula : C₁₁H₁₇ClN₂O₃S
• Molecular Weight : 292.79 g/mol .
• Key Differences: Replaces the pyridine-phenyl system with a morpholinosulfonyl group attached to benzylamine.
• Bioactivity: The morpholine ring may introduce hydrogen-bonding interactions, useful in kinase inhibitors or GPCR-targeted drugs.

b. 2-(5-Bromopyrimidin-2-yl)ethylamine Dihydrochloride (CAS: 2155852-47-2)

• Molecular Formula : C₇H₁₂BrCl₂N₃
• Key Differences : Pyrimidine ring replaces pyridine, with an ethyl linker and methylamine group .
• Impact: Rigidity vs. Flexibility: The ethyl linker increases conformational flexibility, which might improve binding to flexible protein pockets. Dihydrochloride Salt: Higher solubility than mono-hydrochloride salts, beneficial for in vitro assays.

Aromatic System Modifications

a. (3-Chlorophenyl)(2-(trifluoromethyl)phenyl)methanamine Hydrochloride (CAS: 2241142-18-5)

• Molecular Formula : C₁₄H₁₂ClF₃N·HCl
• Molecular Weight : 322.2 g/mol .
• Key Differences : Biphenyl system with trifluoromethyl and chloro substituents instead of pyridine-phenyl.
• Bulkiness: Larger substituents may reduce off-target interactions but limit bioavailability.

Comparative Data Table

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Hazards (GHS)
Target Compound (1257535-19-5)	C₆H₇BrClFN₂	241.49	5-Bromo, 3-fluoro, phenyl	H302, H315, H319, H335
5-Bromo-3-methyl analog (1257535-42-4)	C₇H₁₀BrClN₂	238	5-Bromo, 3-methyl	Not reported
Morpholinosulfonyl analog (918812-18-7)	C₁₁H₁₇ClN₂O₃S	292.79	Morpholinosulfonyl, benzylamine	Not reported
Trifluoromethyl analog (2241142-18-5)	C₁₄H₁₂ClF₃N·HCl	322.2	Trifluoromethyl, 3-chlorophenyl	Discontinued

Research Implications

• Fluoro vs. Methyl Substitutions : Fluorine’s electronegativity enhances hydrogen bonding and metabolic stability compared to methyl, making the target compound more suitable for CNS-targeted drugs .
• Salt Forms : Dihydrochloride salts (e.g., ) offer superior solubility, critical for high-throughput screening .
• Safety Profiles : The target compound’s multiple hazards (H302, H315, etc.) necessitate stringent handling compared to analogs with unreported hazards .

Biological Activity

(2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride is a synthetic organic compound notable for its complex structure and potential biological activities. Characterized by the presence of a pyridine ring substituted with bromine and fluorine, along with a phenyl group and a methanamine moiety, this compound has garnered interest in medicinal chemistry for its possible therapeutic applications.

Chemical Structure and Properties

The molecular formula of (2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride is $C_{12}H_{11}BrClFN_2$ with a molecular weight of approximately 317.58 g/mol. The compound's structure can be represented as follows:

Property	Value
Molecular Formula	C12H11BrClFN2
Molecular Weight	317.58 g/mol
IUPAC Name	[2-(5-bromo-3-fluoropyridin-2-yl)phenyl]methanamine;hydrochloride
InChI Key	GDPGBXPIUWKJQV-UHFFFAOYSA-N
Canonical SMILES	C1=CC=C(C(=C1)CN)C2=C(C=C(C=N2)Br)F.Cl

The biological activity of (2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride is primarily attributed to the unique electronic properties imparted by the halogen substituents. Bromine and fluorine enhance the compound's reactivity and binding affinity to various biological targets, including enzymes and receptors involved in disease pathways.

Potential Biological Activities

Research indicates that compounds with similar structures exhibit a range of biological activities:

• Antimicrobial Activity : Halogenated pyridine derivatives often show significant antibacterial and antifungal properties. Studies suggest that the presence of halogens can enhance the ability to disrupt microbial cell membranes.
• Anticancer Properties : Certain derivatives have demonstrated cytotoxic effects against various cancer cell lines. For instance, compounds structurally related to (2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride have been shown to induce apoptosis in cancer cells through mechanisms involving caspase activation and p53 modulation.
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, potentially impacting drug metabolism or disease progression.

Case Studies and Research Findings

Several studies have explored the biological activity of halogenated pyridine derivatives, providing insights into their mechanisms and therapeutic potential:

Study 1: Anticancer Activity

A recent study evaluated the cytotoxic effects of various halogenated pyridine derivatives on human cancer cell lines, including MCF-7 (breast cancer) and U-937 (leukemia). The results indicated that certain derivatives exhibited IC50 values in the micromolar range, suggesting promising anticancer activity. Notably, compounds with similar structural features to (2-(5-Bromo-3-fluoropyridin-2-yl)phenyl)methanamine hydrochloride showed enhanced potency compared to non-halogenated analogs .

Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of fluorinated pyridine compounds. The study revealed that these compounds had significant inhibitory effects against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida species. The mechanism was linked to membrane disruption caused by the lipophilic nature of the halogenated groups .

Summary Table of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition against bacteria and fungi
Anticancer	Cytotoxic effects on MCF-7 and U-937 cells
Enzyme Inhibition	Potential inhibition of metabolic enzymes